Cas no 2549023-71-2 (N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine)

• Product Name: N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine
• CAS No: 2549023-71-2
• MF: C₁₆H₁₉F₃N₆
• MW: 352.357472658157
• CID: 5312843
• PubChem ID: 154829768
• Update Time: 2025-06-26

N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• F6619-5463
• N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine
• AKOS040709529
• 2549023-71-2
• N-Ethyl-4-[4-[3-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-2-pyrimidinamine

• Inchi： 1S/C16H19F3N6/c1-2-20-15-22-7-5-13(23-15)24-8-10-25(11-9-24)14-12(16(17,18)19)4-3-6-21-14/h3-7H,2,8-11H2,1H3,(H,20,22,23)
• InChI Key： XSQKHHIJIKINLX-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC=CC(N2CCN(C3=NC=CC=C3C(F)(F)F)CC2)=N1

Computed Properties

• Exact Mass: 352.16232912g/mol
• Monoisotopic Mass: 352.16232912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.4±60.0 °C(Predicted)
• pka: 8.45±0.10(Predicted)

Additional information on N-ethyl-4-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-amine

N-Ethyl-4-{4-[3-(Trifluoromethyl)Pyridin-2-Yl]Piperazin-1-Yl}Pyrimidin-2-Amine: A Comprehensive Overview

N-Ethyl-4-{4-[3-(Trifluoromethyl)Pyridin-2-Yl]Piperazin-1-Yl}Pyrimidin-2-Amine, also known by its CAS number 2549023-71-2, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure is characterized by a pyrimidine ring system, a piperazine moiety, and a trifluoromethyl-substituted pyridine group, all of which contribute to its unique pharmacological properties.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The incorporation of the trifluoromethyl group into the pyridine ring is particularly noteworthy, as it enhances the compound's stability and bioavailability. This modification also plays a critical role in modulating the compound's interaction with biological targets, such as kinases and other enzyme systems.

Recent studies have highlighted the potential of N-Ethyl-4-{4-[3-(Trifluoromethyl)Pyridin-2-Yl]Piperazin-1-Yl}Pyrimidin-2-Amine as a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, making it a potential lead for anti-cancer drug development. Additionally, its ability to cross the blood-brain barrier suggests its utility in targeting central nervous system disorders.

The pharmacokinetic profile of this compound has also been extensively investigated. Studies indicate that it has favorable absorption characteristics and a moderate half-life, which are advantageous for drug delivery. Furthermore, preliminary toxicity studies suggest that the compound has a relatively low toxicity profile, which is critical for its potential use in therapeutic applications.

In terms of structural modifications, researchers have explored various analogs of this compound to enhance its efficacy and reduce off-target effects. For example, substituting the ethyl group with other alkyl chains or introducing additional functional groups has been shown to improve binding affinity to specific targets. These findings underscore the importance of structural optimization in drug discovery and development.

Looking ahead, the development of N-Ethyl-4-{4-[3-(Trifluoromethyl)Pyridin-2-Yl]Piperazin-1-Yl}Pyrimidin-2-Amine into a clinical candidate will require further preclinical studies to establish its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward, leveraging cutting-edge technologies such as artificial intelligence for predictive modeling and high-throughput screening.

In conclusion, N-Ethyl-4-{4-[3-(Trifluoromethyl)Pyridin-2-Yl]Piperazin-1-Yl}Pyrimidin-2-Amine represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for future therapeutic applications. As research continues to unfold, this compound has the potential to make a substantial impact on modern medicine.